molecular formula C15H18O4 B8355197 1-Carboxymethyl-cyclopentanecarboxylic acid benzyl ester

1-Carboxymethyl-cyclopentanecarboxylic acid benzyl ester

Cat. No.: B8355197
M. Wt: 262.30 g/mol
InChI Key: BORITGMVEKOYTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Carboxymethyl-cyclopentanecarboxylic acid benzyl ester is a useful research compound. Its molecular formula is C15H18O4 and its molecular weight is 262.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18O4

Molecular Weight

262.30 g/mol

IUPAC Name

2-(1-phenylmethoxycarbonylcyclopentyl)acetic acid

InChI

InChI=1S/C15H18O4/c16-13(17)10-15(8-4-5-9-15)14(18)19-11-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,16,17)

InChI Key

BORITGMVEKOYTA-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)(CC(=O)O)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Next, to a solution of 1-(2-oxo-ethyl)-cyclopentanecarboxylic acid benzyl ester (200 mg, 0.81 mmol) in THF (5 mL) is added silver(II) oxide (201 mg, 1.62 mmol) and aqueous 1M NaOH (0.81 mL of 1.0 N, 0.81 mmol) and the suspension is stirred at room temperature for 18 hours. The mixture is acidified to pH 3 with aqueous 1M HCl and is extracted with ethyl acetate. The organic layer is washed with water, brine, dried over MgSO4 and filtered. The solvent is removed under reduced pressure to furnish 1-carboxymethyl-cyclopentanecarboxylic acid benzyl ester MS 263.3 (M+1).
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
0.81 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
201 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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